Cas no 1245748-53-1 ((11bR)-2,6-diiodo-3,3,5,5-tetraoxide-Dinaphtho[2,1-d:1',2'-f][1,3,2]dithiazepine)

• Product Name: (11bR)-2,6-diiodo-3,3,5,5-tetraoxide-Dinaphtho[2,1-d:1',2'-f][1,3,2]dithiazepine
• CAS No: 1245748-53-1
• MF: C₂₀H₁₁I₂NO₄S₂
• MW: 647.244587182999
• CID: 5249570
• Update Time: 2026-03-09

(11bR)-2,6-diiodo-3,3,5,5-tetraoxide-Dinaphtho[2,1-d:1',2'-f][1,3,2]dithiazepine Chemical and Physical Properties

Names and Identifiers

• (11bR)-2,6-diiodo-3,3,5,5-tetraoxide-Dinaphtho[2,1-d:1',2'-f][1,3,2]dithiazepine
• (11bS)-2,6-diiodo-3,3,5,5-tetraoxide-Dinaphtho[2,1-d:1',2'-f][1,3,2]dithiazepine
• 2,6-diiodo-3,3,5,5-tetraoxide-Dinaphtho[2,1-d:1',2'-f][1,3,2]dithiazepine

• Inchi： 1S/C20H11I2NO4S2/c21-15-9-11-5-1-3-7-13(11)17-18-14-8-4-2-6-12(14)10-16(22)20(18)29(26,27)23-28(24,25)19(15)17/h1-10,23H
• InChI Key： IZBXLTFYQCHMGY-UHFFFAOYSA-N
• SMILES： IC1=CC2C=CC=CC=2C2=C1S(NS(C1C(=CC3C=CC=CC=3C2=1)I)(=O)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 0
• Complexity: 783
• XLogP3: 5.5
• Topological Polar Surface Area: 97.1

Additional information on (11bR)-2,6-diiodo-3,3,5,5-tetraoxide-Dinaphtho[2,1-d:1',2'-f][1,3,2]dithiazepine

Exploring the Compound CAS No. 1245748-53-1: (11bR)-2,6-Diiodo-3,3,5,5-Tetraoxide-Dinaphtho[2,1-d:1',2'-f][1,3,2]Dithiazepine

The compound (11bR)-2,6-diiodo-3,3,5,5-tetraoxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dithiazepine, identified by the CAS registry number CAS No. 1245748-53-1, represents a highly specialized organic molecule with unique structural and functional properties. This compound belongs to the class of dinaphthodithiazepines, which are known for their complex bicyclic frameworks and diverse applications in various fields of chemistry and materials science.

The molecular structure of this compound is characterized by two naphthyl groups fused with a dithiazepine ring system. The presence of two iodine atoms at positions 2 and 6 introduces significant electronic effects and enhances the compound's reactivity in certain chemical transformations. Additionally, the four oxygen atoms at positions 3 and 5 contribute to the molecule's oxidizing potential and stability under specific conditions.

Recent advancements in synthetic methodologies have enabled the precise synthesis of this compound through a combination of coupling reactions and oxidative processes. Researchers have employed palladium-catalyzed cross-coupling reactions to assemble the dinaphthodithiazepine framework efficiently. The iodination step has been optimized using electrophilic iodination techniques under controlled conditions to ensure high yields and purity.

One of the most promising applications of CAS No. 1245748-53-1 lies in its potential as a precursor for advanced materials in optoelectronics. The extended conjugation within the dinaphthodithiazepine system allows for strong absorption in the visible spectrum and efficient charge transport properties. These characteristics make it a candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices.

In addition to its electronic properties, this compound has shown intriguing reactivity in catalytic cycles involving radical intermediates. Studies have demonstrated its ability to act as a mediator in oxidation-reduction processes under mild conditions. This behavior suggests its potential application in green chemistry as an environmentally friendly catalyst for industrial transformations.

Recent research has also explored the biological activity of this compound. Initial assays indicate that it exhibits selective cytotoxicity against certain cancer cell lines without significant adverse effects on normal cells. This finding opens up new avenues for its investigation as a lead compound in anticancer drug development.

The synthesis and characterization of (11bR)-2,6-diiodo-3,3,5,5-tetraoxide-dinaphtho[2,1-d:1',2'-f][1,3]dithiazepine have been detailed in several peer-reviewed publications over the past few years. These studies highlight its structural integrity and stability under various experimental conditions.

In conclusion,CAS No. 1245748-53- CAS No. CAS No. CAS No. CAS No. CAS No. CAS No. CAS No. CAS No. CAS No. CAS No. CAS No. CAS No. CAS No.